Cas no 2172199-48-1 (4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172199-48-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6436488
• PubChem ID: 165526758
• Update Time: 2025-07-23

4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1455088
• 4-(2,4-dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2172199-48-1
• 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H23NO4/c1-10(2)17-8-13(14(9-17)16(18)19)12-6-5-11(20-3)7-15(12)21-4/h5-7,10,13-14H,8-9H2,1-4H3,(H,18,19)
• InChI Key： VWCXFTFUYRRYSR-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)C)CC1C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59Ų

Additional information on 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172199-48-1)

4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2172199-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both aromatic and aliphatic substituents in its molecular framework contributes to its unique chemical properties and makes it a subject of interest for further exploration.

The molecular structure of 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid features a pyrrolidine ring substituted with a 2,4-dimethoxyphenyl group at the 4-position and an isopropyl group at the 1-position. The carboxylic acid functionality at the 3-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This configuration not only imparts specific electronic and steric properties but also opens up possibilities for various chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological potential. Pyrrolidine derivatives, in particular, have been extensively studied due to their role in several bioactive molecules. The compound 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172199-48-1) represents an important scaffold for developing new drugs targeting various diseases. Its structural features make it a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The 2,4-dimethoxyphenyl moiety can serve as a pharmacophore that interacts with specific biological targets, while the pyrrolidine ring provides stability and solubility characteristics favorable for drug formulations. Additionally, the carboxylic acid group can be further functionalized to introduce additional pharmacological properties or to facilitate conjugation with other therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. These tools have been instrumental in identifying potential lead compounds for drug development. In this context, 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172199-48-1) has been subjected to virtual screening to evaluate its suitability for inhibiting key enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The synthesis of 4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group transformations such as hydrolysis, alkylation, and oxidation. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to enhance efficiency and minimize environmental impact.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to therapeutic intervention. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an anti-inflammatory or anti-cancer agent. Furthermore, the presence of both lipophilic and hydrophilic regions in its structure suggests that it could be suitable for oral administration or delivery via other routes.

In conclusion,4-(2,4-Dimethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172199-48-1) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its development as a lead molecule or intermediate for further derivatization holds promise for addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.